2,4-diethoxy-N-2-pyridinylbenzamide

• IUPAC Name: 2,4-diethoxy-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C16H18N2O3/c1-3-20-12-8-9-13(14(11-12)21-4-2)16(19)18-15-7-5-6-10-17-15/h5-11H,3-4H2,1-2H3,(H,17,18,19)
• InChI Key: MXTQEXFZAFIJAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)NC2=CC=CC=N2)OCC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide group. They are widely used in the pharmaceutical industry due to their diverse biological activities.

Synthesis Analysis

Benzamides can be synthesized from benzoic acids or acyl chlorides with amines. The exact synthesis process for “2,4-diethoxy-N-2-pyridinylbenzamide” would depend on the specific reactants and conditions.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including hydrolysis, reduction, and reactions with Grignard reagents. The specific reactions that “this compound” can undergo would depend on its exact structure and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can vary widely depending on their exact structure. They are typically solid at room temperature and have varying solubilities in water and organic solvents.

Mechanism of Action

The mechanism of action of benzamides can vary widely depending on their exact structure and the biological target. Some benzamides have been found to have antibacterial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards of benzamides can vary widely depending on their exact structure. Some benzamides can be harmful if swallowed or inhaled, and can cause skin and eye irritation.

Future Directions

The future research directions for benzamides could include the synthesis of new derivatives with improved biological activities, the study of their mechanisms of action, and the development of new methods for their synthesis.